2-Methyl-5-m-tolyl-oxazole-4-carbonyl chloride

• Molecular Formula: C12H10ClNO2
• Molecular Weight: 235.66 g/mol
• IUPAC Name: 2-methyl-5-(3-methylphenyl)-1,3-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C12H10ClNO2/c1-7-4-3-5-9(6-7)11-10(12(13)15)14-8(2)16-11/h3-6H,1-2H3
• InChI Key: YKFCYIAEYZPKRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(N=C(O2)C)C(=O)Cl

Description

2-Methyl-5-m-tolyl-oxazole-4-carbonyl chloride is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a suspension of 2-methyl-5-m-tolyl-oxazole-4-carboxylic acid (53 mg, 0.25 mmol) in toluene (1.0 mL) was treated with a drop of DMF followed by oxalyl chloride (0.08 mL, 0.86 mmol) and the resulting yellow solution was stirred at rt for 30 min. The solvent was then removed under reduced pressure (coevaporation with toluene) to give 2-methyl-5-m-tolyl-oxazole-4-carbonyl chloride.